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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the solubility of lead(ll) bromide (PbBr2)
in aqueous solutions. Understanding the solubility characteristics of this compound is crucial in
various fields, including materials science, environmental chemistry, and toxicology. This
document presents quantitative solubility data, discusses the factors influencing dissolution,
and provides a detailed experimental protocol for the determination of its solubility product
constant (Ksp).

Executive Summary

Lead(ll) bromide is classified as a sparingly soluble salt in water. While general chemistry
solubility rules often categorize it as "insoluble,” this is a simplification.[1][2] In reality, it exhibits
a measurable, albeit low, solubility that is highly dependent on temperature. The dissolution of
lead(ll) bromide is an equilibrium process, characterized by its solubility product constant
(Ksp), which is a quantitative measure of its solubility in a saturated solution.

Solubility Data

The solubility of lead(ll) bromide in water increases significantly with temperature. Below is a
summary of its solubility at various temperatures.

Table 1: Solubility of Lead(ll) Bromide in Water at Different Temperatures
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Temperature (°C) Solubility (g / 100 mL)
0 0.455
20 0.973
100 4.41
Source:[3]

The solubility product constant (Ksp) for lead(ll) bromide has been reported with some
variation in the literature. These values are typically determined at or near 25°C.

Table 2: Reported Solubility Product Constants (Ksp) for Lead(ll) Bromide at ~25°C

Ksp Value

1.86 x 10>

6.60 x 10-°

4.0x10°

6.3x10°°

8.9x10-°

4.67 x 1076

Source:[3][4][5][6][7]

Dissolution Equilibrium and Influencing Factors

The dissolution of lead(ll) bromide in water is a dynamic equilibrium represented by the

following equation:
PbBrz(s) = Pb?*(aq) + 2Br—(aq)

The equilibrium is governed by the solubility product constant (Ksp), which is expressed as:
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Ksp = [Pb2*][Br-]?

Several factors can influence this equilibrium and, consequently, the solubility of lead(ll)
bromide.

Temperature

As indicated in Table 1, the solubility of lead(ll) bromide is endothermic, meaning it increases
with a rise in temperature. Heating a saturated solution of lead(ll) bromide will cause more of
the solid to dissolve.

Common lon Effect

The solubility of lead(ll) bromide is significantly reduced in the presence of a common ion,
either Pb2* or Br~. According to Le Chéatelier's principle, adding a soluble salt containing either
of these ions (e.g., lead(ll) nitrate or potassium bromide) will shift the dissolution equilibrium to
the left, favoring the precipitation of solid lead(ll) bromide and thus decreasing its molar
solubility.[7]

PbBr(s) Dissolution ) ppz+(aq) + 2Br-(aq)

~g_Precipitation

Click to download full resolution via product page
Caption: Dissolution equilibrium of lead(ll) bromide.

Experimental Protocol: Determination of Ksp

This section outlines a general methodology for determining the Ksp of lead(ll) bromide. This
protocol is based on the principles of spectrophotometric analysis of the bromide ion
concentration in a saturated solution.

Materials and Reagents
o Lead(ll) bromide (solid)

e Deionized water
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e Potassium nitrate (KNOs) (for maintaining constant ionic strength)
 Nitric acid (HNO3)

o Potassium permanganate (KMnQOa4) standard solution

e Spectrophotometer

e Volumetric flasks and pipettes

e Centrifuge

o Constant temperature water bath

Experimental Workflow
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Preparation of Saturated Solution

Add excess PbBrz to deionized water

l

Equilibrate in a constant temperature bath with stirring

;

Centrifuge to separate solid PbBr2

l

Collect the supernatant (saturated solution)

Spectrophotometric Analysis

Prepare a series of standard bromide solutions

— .

React standards and sample with KMnOa in acidic medium

l

Measure absorbance at the appropriate wavelength

:

Construct a calibration curve

l

Determine [Br~] in the saturated solution

Ksp Calvculation

Calculate [Pb?*] from stoichiometry

:

Calculate Ksp = [Pb2*][Br-]?

Click to download full resolution via product page

Caption: Workflow for Ksp determination.
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Detailed Procedure

o Preparation of the Saturated Solution:

[e]

Add an excess amount of solid lead(ll) bromide to a known volume of deionized water in
an Erlenmeyer flask.

[e]

Place the flask in a constant temperature water bath (e.g., 25°C) and stir continuously for
an extended period (e.g., 24 hours) to ensure equilibrium is reached.

[e]

After equilibration, centrifuge the solution to separate the undissolved solid.

o

Carefully decant the supernatant, which is the saturated solution of lead(ll) bromide.

e Spectrophotometric Determination of Bromide Concentration:

[e]

Prepare a series of standard solutions of known bromide concentrations.

o To a known volume of the saturated lead(ll) bromide solution and each of the standard
solutions, add a small amount of dilute nitric acid.

o Add a standardized solution of potassium permanganate. The permanganate ion will
oxidize the bromide ions, and the change in absorbance of the permanganate can be
measured.

o Measure the absorbance of each solution using a spectrophotometer at the wavelength of
maximum absorbance for the permanganate ion.

o Construct a calibration curve by plotting the absorbance versus the known bromide
concentrations of the standard solutions.

o Use the absorbance of the saturated lead(ll) bromide solution and the calibration curve to
determine the concentration of bromide ions, [Br~], in the saturated solution.

e Calculation of Ksp:

o From the dissolution equilibrium, the concentration of lead(ll) ions, [Pb?*], is half the
concentration of bromide ions: [Pb2*] = %2 [Br~].
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o Substitute the determined concentrations of [Pb2+*] and [Br~] into the Ksp expression: Ksp
= [Pb2+][Br—1>.

Conclusion

Lead(ll) bromide is a sparingly soluble salt in water, with its solubility being significantly
influenced by temperature and the common ion effect. The quantitative measure of its solubility
is given by the solubility product constant, Ksp. The experimental determination of Ksp requires
careful preparation of a saturated solution and accurate measurement of the equilibrium
concentrations of its constituent ions. The information presented in this guide is intended to
provide a thorough understanding of the solubility characteristics of lead(ll) bromide for
research and development applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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